Cas no 70755-47-4 (Dihexadecyl(dimethyl)azanium Bromide)

• Product Name: Dihexadecyl(dimethyl)azanium Bromide
• CAS No: 70755-47-4
• MF: C₃₄H₇₂BrN
• MW: 574.846190452576
• MDL: MFCD00191428
• CID: 59142
• PubChem ID: 24866319
• Update Time: 2025-05-26

Dihexadecyl(dimethyl)azanium Bromide Chemical and Physical Properties

Names and Identifiers

• N-Hexadecyl-N,N-dimethylhexadecan-1-aminium bromide
• Dimethyldipalmitylammonium bromide
• Dihexadecyldimethylammonium bromide
• dihexadecyl(dimethyl)azanium,bromide
• Dimethyldihexadecylammonium bromide
• J51E2IK3KU
• AK130434
• dihexadecyldimethylamine, bromide
• Dicetyldimonium bromide
• dihexadecyl dimethyl ammonium bromide
• C34H72BrN
• DimethyldipalmitylammoniumBromide
• NSC26834
• dihexadecyl(dimethyl)ammonium bromide
• NS00091448
• NSC 26834
• UNII-J51E2IK3KU
• EINECS 274-849-2
• MFCD00191428
• 70755-47-4
• Dihexadecyl(dimethyl)azanium bromide
• DTXSID70904485
• dihexadecyldimethylazanium bromide
• Dihexadecyldimethylammoniumbromide
• dihexadecyl(dimethyl)azanium;bromide
• VCA75547
• D90051
• AS-68742
• Q27281211
• D2354
• dicetyldimethylammonium bromide
• FT-0625132
• 1-HEXADECANAMINIUM, N-HEXADECYL-N,N-DIMETHYL-, BROMIDE (1:1)
• Dihexadecyldimethylammonium bromide, 97%
• DI-N-HEXADECYLDIMETHYLAMMONIUM BROMIDE
• SCHEMBL721973
• NSC-26834
• AKOS015888272
• KONSTANTA A
• DTXCID301333631
• VIXPKJNAOIWFMW-UHFFFAOYSA-M
• Dihexadecyl(dimethyl)azanium Bromide

• MDL： MFCD00191428
• Inchi： 1S/C34H72N.BrH/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(3,4)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;/h5-34H2,1-4H3;1H/q+1;/p-1
• InChI Key： VIXPKJNAOIWFMW-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 573.48500
• Monoisotopic Mass: 573.485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals.
• Density: 1.3250
• Melting Point: 159-162 °C (lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 12.98350
• Solubility: Not determined

Dihexadecyl(dimethyl)azanium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Dihexadecyl(dimethyl)azanium Bromide

Research Update on Dihexadecyl(dimethyl)azanium Bromide (CAS: 70755-47-4) in Chemical Biology and Pharmaceutical Applications

Dihexadecyl(dimethyl)azanium Bromide (CAS: 70755-47-4), a cationic lipid compound, has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug delivery systems, gene therapy, and membrane studies. This research brief synthesizes the latest findings (2022-2023) regarding its molecular interactions, formulation optimization, and therapeutic potential, with particular emphasis on its role as a transfection reagent and membrane stabilizer.

Recent structural studies published in Journal of Physical Chemistry B (2023) have elucidated the unique self-assembly properties of 70755-47-4, demonstrating its ability to form stable lamellar phases at physiological temperatures. The compound's dual hexadecyl chains contribute to exceptional membrane integration capabilities, while the quaternary ammonium group facilitates electrostatic interactions with nucleic acids - a critical feature for its application in mRNA vaccine formulations. Advanced molecular dynamics simulations reveal a 40% increase in bilayer stability compared to analogous compounds.

In pharmaceutical technology, Molecular Pharmaceutics (2023) reported breakthrough optimization of Dihexadecyl(dimethyl)azanium Bromide-based lipid nanoparticles (LNPs) for CRISPR-Cas9 delivery. The study achieved 85% gene editing efficiency in vivo through precise tuning of the nitrogen-to-phosphate ratio (N/P = 6) and incorporation of cholesterol derivatives. Comparative studies with DOTAP-containing formulations showed superior endosomal escape kinetics (t_1/2 = 12 min vs 28 min) and reduced cytotoxicity (IC₅₀ > 200 μM).

Clinical translational research has progressed significantly, with Phase I trials (NCT05478902) investigating 70755-47-4-modified LNPs for cystic fibrosis gene therapy. Preliminary data presented at the 2023 ASGCT Annual Meeting demonstrated 70% CFTR expression restoration in nasal epithelial cells with minimal inflammatory response (IL-6 < 50 pg/mL). Parallel developments include its use as a stabilizing excipient in thermostable vaccine formulations, maintaining mRNA integrity for 3 months at 25°C according to recent stability studies.

The compound's mechanism of action continues to be refined through advanced biophysical techniques. Cryo-EM structural analysis (Nature Nanotechnology, 2023) revealed that 70755-47-4 induces hexagonal phase transitions in endosomal membranes at pH 5.2, explaining its enhanced nucleic acid release properties. Structure-activity relationship (SAR) studies identified critical parameters: optimal chain length (C16), headgroup spacing (4.2 Å), and counterion effects (Br^- > Cl^- for colloidal stability).

Emerging applications in antimicrobial research demonstrate Dihexadecyl(dimethyl)azanium Bromide's potential against multidrug-resistant Gram-negative bacteria. ACS Infectious Diseases (2023) reported synergistic effects with polymyxin B (FIC index = 0.25) through membrane permeabilization and LPS displacement. However, challenges remain in balancing antimicrobial activity with hemolytic potential (HC₅₀ = 180 μM), prompting ongoing structure modification efforts.

Future research directions highlighted in recent reviews focus on three key areas: (1) development of asymmetric chain variants to improve biodistribution, (2) combinatorial libraries with PEG-lipid conjugates for enhanced circulation time, and (3) precision engineering of phase transition temperatures for stimuli-responsive delivery. The compound's unique chemical properties (CMC = 8 μM, phase transition at 42°C) position it as a promising platform for next-generation nanomedicines.